Cas no 623144-11-6 (Desmodianone E)

• Product Name: Desmodianone E
• CAS No: 623144-11-6
• MF: C₂₆H₂₈O₆
• MW: 436.496928215027
• CID: 6674154
• Update Time: 2024-03-02

Desmodianone E Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-5,7-dihydroxy-6-methyl-3-(6a,7,8,10a-tetrahydro-3-hydroxy-6,6,9-trimethyl-6H-dibenzo[b,d]pyran-2-yl)-4H-1-benzopyran-4-one
• Desmodianone E

• Inchi： 1S/C26H28O6/c1-12-5-6-18-14(7-12)16-8-15(20(28)10-21(16)32-26(18,3)4)17-11-31-22-9-19(27)13(2)24(29)23(22)25(17)30/h7-10,14,17-18,27-29H,5-6,11H2,1-4H3
• InChI Key： ZEHGQRSTISIYCB-UHFFFAOYSA-N
• SMILES： CC1CCC2C(OC3C(C2C=1)=CC(C1C(=O)C2C(=CC(=C(C=2O)C)O)OC1)=C(O)C=3)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• XLogP3: 3.179

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-prenylated isoflavanones